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Introduction

(¥)-GC242 is a synthetic, profluorescent analog of strigolactones (SLs), a class of
phytohormones that play a crucial role in regulating various aspects of plant development.[1][2]
Strigolactones are known to be involved in processes such as shoot branching, root
development, and the inhibition of hypocotyl elongation.[1][3] The profluorescent nature of ()-
GC242 allows for the study of its interaction with the strigolactone receptor, primarily the a/f3
hydrolase DWARF14 (D14), through the release of a fluorescent reporter upon hydrolysis.[2][4]
While (*)-GC242 is predominantly utilized in biochemical and in-planta enzymatic assays, its
strigolactone-like activity makes it a candidate for investigation in physiological assays such as
hypocotyl elongation.

These application notes provide a detailed protocol for utilizing (*¥)-GC242 in hypocotyl
elongation assays with Arabidopsis thaliana, a model organism in plant biology. The protocol is
synthesized from standard hypocotyl elongation assay methodologies and knowledge of the
application of other strigolactone analogs like GR24.[5][6][7]

Signaling Pathway

(¥)-GC242, as a strigolactone mimic, is perceived by the D14 receptor. This binding event,
followed by hydrolysis, initiates a signaling cascade. The receptor-hormone complex then
interacts with the F-box protein MORE AXILLARY GROWTH 2 (MAX2). This interaction leads
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to the ubiquitination and subsequent degradation of transcriptional repressors from the
SMAX1-LIKE (SMXL) family. The degradation of SMXL proteins relieves the repression of
downstream genes, ultimately leading to a signaling output that includes the inhibition of
hypocotyl elongation.[1][8] This pathway shows significant crosstalk with light signaling
pathways, involving components like phytochromes, cryptochromes, COP1, and HY5.[5][9][10]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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